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Compound of Interest

Compound Name: Lactic Acid
CAS No.: 152-36-3
Cat. No.: B7770667
Get Quote
. J

Lactic acid, a common reagent in research and drug development, requires careful handling
and disposal to ensure laboratory safety and environmental protection. This guide provides
essential, step-by-step procedures for the proper disposal of lactic acid waste, tailored for
researchers, scientists, and drug development professionals.

Immediate Safety and Handling

Before beginning any disposal procedure, it is crucial to adhere to standard laboratory safety
protocols. Always work in a well-ventilated area, preferably under a chemical fume hood, and
wear appropriate Personal Protective Equipment (PPE).[1][2]

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification

Safety goggles with side protection or a face

Eye/Face Protection )
shield.[3][4]

Chemical-resistant gloves (e.g., Butyl rubber,
Nitrile rubber).[3][4]

Hand Protection

Lab coat and appropriate protective clothing.[2]

[3]

Skin Protection

) ) Use a NIOSH/MSHA approved respirator if
Respiratory Protection o
vapor or mist is generated.[1][5]

Lactic Acid Disposal Procedures

The appropriate disposal method for lactic acid depends on the quantity and whether it is
contaminated with other hazardous materials.

For small quantities of uncontaminated lactic acid, in-lab neutralization is a viable disposal
option.[6] This procedure should only be performed by trained personnel.

Experimental Protocol for Neutralization:

 Dilution: If you are working with concentrated lactic acid (e.g., 88%), it must first be diluted.
Slowly add the lactic acid to a large volume of cold water to achieve a concentration below
10%.[6] This should be done in a suitable container inside a fume hood.

» Neutralization: Prepare a solution of a weak base, such as sodium bicarbonate (baking
soda) or sodium carbonate (soda ash), in a separate container.[5] Slowly and with constant
stirring, add the diluted lactic acid to the base solution.[6] Be cautious as this reaction will

produce carbon dioxide gas, causing fizzing.[7]

o pH Verification: Monitor the pH of the solution using a pH meter or pH strips. Continue to add
the base until the pH of the solution is between 5 and 9.[6]

o Sewer Disposal: Once the solution is neutralized, it can be flushed down the sanitary sewer
with a large volume of water (at least 20 parts water).[6] Always check with local regulations
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before any sewer disposal.[1][6]

For large volumes of lactic acid or lactic acid waste that is contaminated with heavy metals or
other hazardous substances, do not attempt in-lab treatment.[6]

Disposal Plan:
o Containment: Collect the waste in a suitable, clearly labeled, and sealed container.[6][8]

o Storage: Store the container in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents and strong acids.[8][9]

» Professional Disposal: Arrange for collection by a licensed professional waste disposal
service.[4][8]

Spill Management
In the event of a lactic acid spill, immediate and appropriate action is crucial.
Spill Cleanup Protocol:

o Evacuate and Ventilate: Evacuate all non-essential personnel from the area and ensure
adequate ventilation.[6]

o Wear PPE: Don the appropriate personal protective equipment, including respiratory
protection if vapors are present.[6]

o Contain and Absorb: Contain the spill and absorb it with an inert, non-combustible absorbent
material such as sand, diatomaceous earth, or vermiculite.[2][3]

o Collect Waste: Carefully collect the absorbed material and place it into a suitable, closed
container for disposal.[6][9]

o Decontaminate: Clean the spill area thoroughly with water.

Lactic Acid Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of lactic
acid.

Collect in Labeled, Sealed Container

Click to download full resolution via product page

Decision-making workflow for lactic acid disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Lactic Acid: A Guide for Laboratory
Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7770667/docs#proper-disposal-of-lactic-acid-a-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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